Cas no 5061-11-0 (9H-Fluorene,2-bromo-1-methyl-)

• Product Name: 9H-Fluorene,2-bromo-1-methyl-
• CAS No: 5061-11-0
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 379797
• PubChem ID: 96474
• Update Time: 2025-04-19

9H-Fluorene,2-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene,2-bromo-1-methyl-
• Fluorene,2-bromo-1-methyl- (7CI,8CI)
• 84100-51-6
• 5V65L8VP3R
• 5061-11-0
• EINECS 282-131-5
• CHEMBL1598604
• EN300-2966589
• FWHRLKTXFMRLDV-UHFFFAOYSA-N
• 4-CARBAMOYL-4-METHYLAMINOPIPERIDINE
• NS00038407
• 4-(Methylamino)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 4-(methylamino)-
• 4-Piperidinecarboxamide,4-(methylamino)-
• NSC 75846
• SMR000528337
• MLS000736823
• SCHEMBL807124
• NCGC00246871-01
• AKOS010493790
• DTXSID20232982
• NSC75846
• 4-(Methylamino)-4-piperidinecarboxamide
• NSC-75846
• FT-0617955

• Inchi： 1S/C7H15N3O/c1-9-7(6(8)11)2-4-10-5-3-7/h9-10H,2-5H2,1H3,(H2,8,11)
• InChI Key： FWHRLKTXFMRLDV-UHFFFAOYSA-N
• SMILES： O=C(C1(CCNCC1)NC)N

Computed Properties

• Exact Mass: 258.00443
• Monoisotopic Mass: 157.121512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: -1.3

Experimental Properties

• PSA: 0